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Compound of Interest

Compound Name: Piperidin-4-amine-d5

Cat. No.: B1148584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis and calculation of the molecular weight of the
deuterated compound Piperidin-4-amine-d5. The inclusion of deuterium-labeled internal
standards in pharmacokinetic and metabolic studies is a critical technique for enhancing the
accuracy of mass spectrometry-based quantification. Understanding the precise mass
difference introduced by isotopic labeling is fundamental to this application.

Data Presentation: Molecular Weight Comparison

The following table summarizes the key quantitative data for Piperidin-4-amine and its d5
isotopologue. This data is essential for configuring high-resolution mass spectrometry
instrumentation and for the correct interpretation of experimental results.

Monoisotopic Mass Average Mass (

Compound Chemical Formula

( g/mol) g/mol )
Piperidin-4-amine CsHi2N2 100.1000 100.162
Piperidin-4-amine-d5 CsH7DsN2 105.1314 105.192

Experimental Protocols: Mass Calculation
Methodology
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The molecular weight of Piperidin-4-amine-d5 is calculated by first establishing the molecular
weight of the unlabeled parent compound, Piperidin-4-amine, and then adjusting for the mass
difference between five hydrogen atoms and five deuterium atoms.

1. Calculation of Unlabeled Piperidin-4-amine Molecular Weight: The molecular formula for
Piperidin-4-amine is CsH12N2. The molecular weight is calculated using the masses of the
constituent atoms.

o Monoisotopic Mass: This is the sum of the masses of the most abundant isotopes of each
element.

[¢]

Carbon (*2C): 12.0000 g/mol

[¢]

Hydrogen (*H): 1.0078 g/mol

o

Nitrogen (**N): 14.0031 g/mol

o

Calculation: (5 * 12.0000) + (12 * 1.0078) + (2 * 14.0031) = 100.1000 g/mol

e Average Mass: This is the weighted average of the masses of all naturally occurring isotopes
of each element.

[¢]

Carbon (C): 12.011 g/mol

[¢]

Hydrogen (H): 1.008 g/mol

o

Nitrogen (N): 14.007 g/mol

o

Calculation: (5 * 12.011) + (12 * 1.008) + (2 * 14.007) = 100.162 g/mol

2. Calculation of Deuterated Piperidin-4-amine-d5 Molecular Weight: The "-d5" designation
indicates that five hydrogen atoms (*H) in the molecule have been replaced with five deuterium
atoms (2H or D).

¢ Monoisotopic Mass of Deuterium (D): 2.0141 g/mol

e Average Mass of Deuterium (D): 2.014 g/mol
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The calculation involves subtracting the mass of five *H atoms and adding the mass of five D
atoms.

e Monoisotopic Mass Calculation:

o 100.1000 g/mol (Piperidin-4-amine) - (5 * 1.0078 g/mol ) + (5 * 2.0141 g/mol ) = 105.1315
g/mol

e Average Mass Calculation:
o 100.162 g/mol (Piperidin-4-amine) - (5 * 1.008 g/mol ) + (5 * 2.014 g/mol ) = 105.192 g/mol

Visualization of Isotopic Labeling

The following diagram illustrates the logical relationship between the parent compound and its
deuterated isotopologue, representing the core concept of isotopic labeling for mass-based
analysis.

Isotopic Labeling Workflow

Piperidin-4-amine
(CsH12N2)

MW: ~100.16 g/mol

5 Deuterium
- 5 Hydrogen

Isotopic Substitution
(5x *H - 5x2H)

Piperidin-4-amine-d5
(CsH7DsNz2)
MW: ~105.19 g/mol
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Caption: Logical workflow of creating Piperidin-4-amine-d5.

 To cite this document: BenchChem. [In-Depth Technical Guide: Determining the Molecular
Weight of Piperidin-4-amine-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148584#piperidin-4-amine-d5-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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